Cas no 180251-17-6 (3,4,5-Trimethoxy-N'-(4-nitrobenzylidene)benzohydrazide)

• Product Name: 3,4,5-Trimethoxy-N'-(4-nitrobenzylidene)benzohydrazide
• CAS No: 180251-17-6
• MF: C₁₇H₁₇N₃O₆
• MW: 359.333384275436
• CID: 3049045
• PubChem ID: 6278967
• Update Time: 2025-04-21

3,4,5-Trimethoxy-N'-(4-nitrobenzylidene)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trimethoxy-N'-(4-nitrobenzylidene)benzohydrazide
• 3,4,5-trimethoxy-N-[(E)-(4-nitrophenyl)methylideneamino]benzamide
• Benzoic acid, 3,4,5-trimethoxy-, 2-[(4-nitrophenyl)methylene]hydrazide
• 180251-17-6
• STK189715
• 652-901-9
• AKOS001719553
• 3,4,5-trimethoxy-N'-[(E)-(4-nitrophenyl)methylidene]benzohydrazide

• Inchi： 1S/C17H17N3O6/c1-24-14-8-12(9-15(25-2)16(14)26-3)17(21)19-18-10-11-4-6-13(7-5-11)20(22)23/h4-10H,1-3H3,(H,19,21)/b18-10+
• InChI Key： CHCBMXIQARGYMK-VCHYOVAHSA-N
• SMILES： O(C)C1C(=CC(C(N/N=C/C2C=CC(=CC=2)[N+](=O)[O-])=O)=CC=1OC)OC

Computed Properties

• Exact Mass: 359.11173527Da
• Monoisotopic Mass: 359.11173527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 115Ų